Cas no 124529-07-3 (D-Cysteine,N-(2-methyl-1-oxopropyl)-)

D-Cysteine,N-(2-methyl-1-oxopropyl)- Properties

Names and Identifiers

• D-Cysteine,N-(2-methyl-1-oxopropyl)-
• N-ISOBUTYRYL-D-CYSTEINE
• N-(2-methylpropanoyl)-D-cysteine
• I-BUT-D-CYS-OH
• ISOBUTYRYL-D-CYS-OH
• ISOBUTYRYL-D-CYSTEINE
• N-(2-METHYLPROPIONYL)-D-CYSTEINE
• N-ISOBUTYRYL-D-CYSTEINE FLUKABRAND &
• BWBQXMAXLAHHTK-RXMQYKEDSA-N
• N-(2-Methylpropionyl)-D-cysteine;
• J-005091
• (2S)-2-(2-methylpropanoylamino)-3-sulfanylpropanoic acid
• 124529-07-3
• N-isobutyryl-d-cys
• DTXSID00357425
• D-Cysteine, N-(2-methyl-1-oxopropyl)-
• N-Isobutyryl-D-cysteine, for chiral derivatization, >=97.0%
• SCHEMBL3014643
• N-Isobutyryl-D-cysteine
• +Expand

• MDL： MFCD00155641
• InChIKey： BWBQXMAXLAHHTK-RXMQYKEDSA-N
• Inchi： InChI=1S/C7H13NO3S/c1-4(2)6(9)8-5(3-12)7(10)11/h4-5,12H,3H2,1-2H3,(H,8,9)(H,10,11)
• SMILES： CC(C)C(NC(C(O)=O)CS)=O

Computed Properties

• Exact Mass: 191.06169
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 191.06161445g/mol
• Heavy Atom Count: 12
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• PSA: 66.4
• Melting Point: 97-101 °C (lit.)
  97-101 °C
• Color/Form: crystal
• Solubility: Not determined